Cas no 119239-64-4 (Oxireno[5,6]benzo[1,2-f]quinoline-2,3-diol,1a,2,3,9c-tetrahydro-, 6-oxide, (1aa,2b,3a,9ca)- (9CI))

• Product Name: Oxireno[5,6]benzo[1,2-f]quinoline-2,3-diol,1a,2,3,9c-tetrahydro-, 6-oxide, (1aa,2b,3a,9ca)- (9CI)
• CAS No: 119239-64-4
• MF: C₁₃H₇NO₄
• MW: 241.198983430862
• CID: 153278
• PubChem ID: 147345
• Update Time: 2025-04-19

Oxireno[5,6]benzo[1,2-f]quinoline-2,3-diol,1a,2,3,9c-tetrahydro-, 6-oxide, (1aa,2b,3a,9ca)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oxireno[5,6]benzo[1,2-f]quinoline-2,3-diol,1a,2,3,9c-tetrahydro-, 6-oxide, (1aa,2b,3a,9ca)- (9CI)
• ANTI-BENZO(F)QUINOLINE-7,8-DIOL-9,10-EPOXIDE-N-OXIDE
• CCRIS 2964
• Oxireno[5,6]benzo[1,2-f]quinoline-2,3-diol,1a,2,3,9c-tetrahydro-, 6-oxide, (1aa,2b,3a,9ca)- (9...
• AC1L3UZ1
• anti-Benzo(f)quinoline-7,8-diol-9,10-epoxide N-oxide
• LS-189041
• DTXSID40922898
• Oxireno(5,6)benzo(1,2-f)quinoline-2,3-diol, 1a,2,3,9c-tetrahydro-, 6-oxide, (1aalpha,2beta,3alpha,9calpha)-
• 119239-64-4
• 6,12-dihydroxy-14-oxa-6-azatetracyclo[8.5.0.02,7.013,15]pentadeca-1(15),2,4,7,9,12-hexaen-11-one
• ANTI-BENZO[F]QUINOLINE-7,8-DIOL-9,10-EPOXIDE N-OXIDE
• 2,6-Dihydroxy[1]benzoxireno[2,3-f]quinolin-3(6H)-one

• Inchi： 1S/C13H7NO4/c15-10-7-3-4-8-6(2-1-5-14(8)17)9(7)12-13(18-12)11(10)16/h1-5,16-17H
• InChI Key： RMBZVLDFOLCMJB-UHFFFAOYSA-N
• SMILES： O1C2=C(C(C3=CC=C4C(=CC=CN4O)C3=C12)=O)O

Computed Properties

• Exact Mass: 245.06900
• Monoisotopic Mass: 241.037508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.3
• XLogP3: 0.4

Experimental Properties

• Density: 1.82
• Boiling Point: 655.5°Cat760mmHg
• Flash Point: 350.3°C
• Refractive Index: 1.887
• PSA: 78.45000
• LogP: 1.11610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines